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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(Hydroxymethyl)acrylamide (NHMA), also known as N-methylolacrylamide, is a
bifunctional monomer with reactive vinyl and hydroxymethyl groups.[1] This dual functionality
makes it a versatile crosslinking agent in various industrial applications, including textile
finishing.[2][3] When applied to textiles, particularly cellulosic fabrics like cotton, NHMA can
significantly enhance properties such as wrinkle resistance, durability, and hand feel.[2][4] It
achieves this by forming stable crosslinks with the polymer chains of the textile fibers.[2] This
document provides a detailed protocol for the application of NHMA in textile finishing,
summarizes key performance data, and outlines essential safety procedures.

Chemical Mechanism of Action

The primary mechanism of NHMA in textile finishing involves the formation of covalent bonds
with the hydroxyl groups of cellulose fibers under acidic conditions and heat. The
hydroxymethyl group of NHMA reacts with the hydroxyl groups on the cellulose chains, forming
ether linkages. This crosslinking creates a three-dimensional network within the fiber structure,
which imparts dimensional stability and resilience to the fabric.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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